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An in-depth guide to the field application of dimethyldithiocarbamate (DMDTC) fungicides,
designed for researchers, scientists, and agricultural development professionals. This
document provides a comprehensive overview of the biochemical principles, formulation
science, and validated field protocols necessary for the effective and responsible use of this
important class of fungicides.

Section 1: Core Principles of
Dimethyldithiocarbamate Fungicides

Dimethyldithiocarbamates (DMDTCs) are a subgroup of the broader dithiocarbamate class of
organic sulfur fungicides, which have been a cornerstone of agricultural disease management
for decades.[1] This group includes active ingredients such as Ferbam (the iron salt), Ziram
(the zinc salt), and Thiram (the oxidized dimer of dimethyldithiocarbamate).[2][3] They are
valued for their broad-spectrum, non-systemic, and protective action against a wide array of
fungal pathogens affecting fruit, vegetable, and ornamental crops.[4][5][6][7] Being non-
systemic, they form a protective barrier on the plant surface and must be applied before fungal
spore germination and infection.[3][4][8]

A key advantage of DMDTCs is their multi-site mode of action, which significantly mitigates the
risk of resistance development in fungal populations.[1][3] This makes them crucial partners in
Integrated Pest Management (IPM) and resistance management programs.[4][7]

Section 2: Biochemical Mode of Action
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The fungicidal activity of DMDTCs is characterized by their ability to disrupt multiple essential
processes within the fungal cell. This multi-site action is a primary reason for their low
resistance risk.[9][10][11] The Fungicide Resistance Action Committee (FRAC) classifies
dithiocarbamates in Group M03, acknowledging their multi-site contact activity.[9][10][12][13]

The core mechanisms include:

o Enzyme Inhibition via Metal Chelation: Dithiocarbamates are potent chelating agents. They
sequester essential metal ions, such as copper (Cu2*) and zinc (Zn2*), which serve as
cofactors for numerous metalloenzymes critical for cellular respiration and detoxification.[1]

[2]

o Reaction with Sulfhydryl Groups: The active molecules can react with sulfhydryl (-SH) groups
found in amino acids like cysteine. This inactivates a wide range of enzymes and proteins,
including those vital for spore germination and mycelial growth.[1][6]

» Metabolism to Isothiocyanates: In the fungal cell, dithiocarbamates can be metabolized into
isothiocyanates, which are highly reactive compounds that further disrupt cellular function by
reacting with vital thiol compounds.[2]

» Disruption of the Ubiquitin-Proteasome System: Evidence suggests that dithiocarbamate-
copper complexes can inhibit the 26S proteasome, a critical complex responsible for protein
degradation.[1] This leads to an accumulation of damaged proteins, inducing cellular stress
and apoptosis (programmed cell death).[1]
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Section 3: Formulation Science

DMDTC fungicides are most commonly available in solid formulations, designed for dispersion
in water to create a sprayable suspension.

o Water Dispersible Granules (WDG or WG): This is a modern, widely used formulation.[7][14]
[15] Products like Ferbam 76 WDG and Ziram 76 WG consist of small granules that disperse
rapidly in water.[2][7] Advantages of this formulation include minimal dust during handling
(improving operator safety), ease of measurement, and excellent tank mix compatibility.[7]
[14]

o Wettable Powder (WP): A traditional formulation where the active ingredient is mixed with a
fine, dry carrier and wetting agents.[16] While effective, WPs can produce significant dust
during mixing, requiring additional caution and personal protective equipment (PPE).

¢ Suspension Concentrate / Flowable (SC/F): Used for seed treatments, such as Thiram 600.
The active ingredient is milled into fine particles and suspended in a liquid. This formulation
adheres well to seeds and allows for accurate application through commercial seed treaters.
[11[17]

Section 4: Field Application Protocols

Accurate and timely application is paramount for the efficacy of protective fungicides like
DMDTCs.

Protocol 4.1: Boom Sprayer Calibration (1/128th Acre
Method)

Causality: Proper calibration ensures the target application rate (Gallons per Acre or Liters per
Hectare) is achieved. Over-application is illegal, wastes product, and increases environmental
risk, while under-application results in poor disease control.[8][18] This method is efficient
because the ounces collected from one nozzle over a specific distance directly equal the
gallons per acre output.[18]

Materials:

o Tape measure
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Stopwatch
Flags or markers
Measuring container marked in ounces

Personal Protective Equipment (PPE)

Procedure:

Pre-Calibration Check: Ensure the sprayer is clean and in good working order. Clean all
nozzles and filters with a soft brush and water.[19] Fill the tank at least half full with clean
water.

Determine Nozzle Spacing: Measure the distance between nozzles on the boom in inches.

Determine Calibration Distance: Use the table below to find the required travel distance for
your nozzle spacing. This distance represents 1/128th of an acre per nozzle.[8][18]

Nozzle Spacing (inches) Travel Distance (feet)
15 272
20 204
30 136
| 40| 102 |

Measure Travel Time: Mark the determined distance in a field with similar terrain to the area
being sprayed. Drive the course at your intended application speed and engine RPM,
recording the time in seconds.[20] Perform this twice and average the times for accuracy.[18]

Measure Nozzle Output: With the sprayer stationary, maintain the same engine
RPM/pressure used in Step 4. Place a measuring container under one nozzle and collect its
output for the exact travel time recorded.[8][20]
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» Calculate Application Rate: The number of ounces collected is equal to the application rate in
Gallons Per Acre (GPA).

e Check for Uniformity: Repeat Step 5 for all nozzles. If any nozzle's output varies by more
than 10% from the average, clean or replace it and re-calibrate.[19]

e Adjust if Necessary: If the measured GPA is not within 5% of the target rate from the product
label, adjust your travel speed or pressure and repeat the calibration process.[8]

Protocol 4.2: Tank Mixing and Foliar Application

Causality: Correct mixing ensures the fungicide is properly suspended in water for uniform
coverage. Application timing is critical for protective fungicides, which must be on the plant
surface before infection begins.

Procedure:

Read the Label: Always consult the specific product label for application rates, Pre-Harvest
Intervals (PHI), and compatibility information.[2][4]

 Fill the Tank: Fill the spray tank with one-half to three-quarters of the required water volume
and start the agitation system.

e Add Fungicide: Slowly add the required amount of WDG or WP formulation to the tank. The
agitation will ensure it disperses properly. Allow it to mix for several minutes before adding
other products.

o Add Other Products: If tank-mixing, add other products in the correct order (consult
compatibility charts). DMDTCs are generally compatible with most pesticides, except for
highly alkaline materials like Bordeaux mixture.[2]

o Complete Filling: Add the remaining water to the tank to reach the final desired volume.
Maintain agitation throughout the application process.

o Application Timing: Apply preventatively. For diseases like apple scab, initial applications
should begin at green tip and continue on a 7- to 14-day schedule based on weather
conditions and disease pressure.[2][16][21][22]
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e Ensure Thorough Coverage: Use sufficient water volume to cover all plant surfaces to the
point of drip. For concentrate ground sprays, a minimum of 20 gallons per acre is often

recommended, while dilute applications may use up to 400 gallons per acre.[4][23]

Example Product &

Application Notes

Crop Target Disease i & Pre-Harvest
ate
Interval (PHI)
Apply on a protective
Ferbam 76 WDG: schedule from green
Scab, Cedar-Apple )
Apples 1.25 - 2 kg per 1000 tip through cover
Rust, Sooty Blotch ]
liters sprays.[2] PHI: 7
Days[2]
For leaf curl, apply
] during the dormant
Brown Rot, Leaf Curl, Ziram 76 WG: 6to 8
Peaches season. For brown rot,
Scab Ibs per acre ,
apply during bloom.[7]
[24] PHI: 30 Days[25]
Begin when shoots
) are 1-inch long and
Black Rot, Downy Ziram Granuflo: 3to 4 )
Grapes ) continue at 7-14 day
Mildew Ibs per acre )
intervals.[26] PHI: 21
Days[26]
Apply at first sign of
Early Blight, ) .pp Y 9
) Ziram 85W: 0.63 - disease and repeat
Tomatoes Anthracnose, Septoria
0.89 kg per hectare every 7-10 days.[25]
Leaf Spot
PHI: 7 Days[25]
Make 3-5 applications
) at 10-day intervals
] ] Thiram 75 WP: 2.25 - )
Strawberries Gray Mold (Fruit Rot) starting at early

2.5 kg in 1000 liters

bloom.[16] PHI: 3
Days[16]

Protocol 4.3: Seed Treatment Application
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Causality: Seed treatment places a protective barrier directly on the seed coat to prevent seed

decay and control seed-borne pathogens like Ascochyta and soil-borne damping-off fungi.[17]

Procedure:

Select High-Quality Seed: Only treat sound, high-quality seed, as treatment may not improve
the performance of damaged seed.

Calculate Rate: Determine the amount of fungicide needed per unit of seed weight (e.qg.,
Liters/tonne) from the product label. For example, for chickpeas (Desi varieties) to control
seed-borne Botrytis, use 1.7-2.0 L of Thiram 600 per tonne of seed.

Prepare Slurry (if applicable): For many commercial treaters, the fungicide is mixed with a
small amount of water to create a slurry that ensures even coating. For example, mix 2 liters
of Thiram 600 with up to 3 liters of water per tonne of chickpea seed.

Apply in Treater: Use a commercial seed treater (e.g., auger-based or drum mixer) designed
for applying liquid or slurry treatments. Ensure the equipment provides uniform coverage of
all seeds.

Drying and Storage: Allow the treated seed to dry completely before bagging and storing. Do
not carry over treated seed to the next season.

Labeling: Bags containing treated seed must be clearly labeled with the name of the active
ingredient and a warning not to use for food, feed, or oil purposes.[1]

Rhizobial Inoculants: Do NOT mix Thiram directly in a slurry with rhizobial inoculants, as it
can reduce viability. Apply the inoculant in a separate step after the fungicide treatment has
dried.

Section 5: Protocol for Conducting Field Efficacy
Trials

Causality: A robust experimental design is essential to objectively assess the performance of a

fungicide and generate statistically valid data for registration and recommendation purposes.

This protocol ensures that observed effects are due to the treatment and not random chance or
field variability.[27][28]
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Procedure:

o Define Objectives: Clearly state the goal of the trial (e.g., "To determine the efficacy of Ziram

76 WG at three different rates for the control of apple scab (Venturia inaequalis) compared to

an untreated control and a commercial standard”).

» Experimental Design:

(¢]

Treatments: Include the test product at various rates, an untreated control, and a standard
commercial fungicide as a positive control.[27]

Replication: Replicate each treatment a minimum of 4-6 times to account for variability
within the trial area.[29]

Randomization: Use a Randomized Complete Block Design (RCBD).[28][29] Group plots
into blocks where conditions are as uniform as possible (e.g., soil type, slope). Within each
block, randomly assign every treatment once. This minimizes the effect of field gradients
on the results.[28]

Plot Size: Define plot size based on the crop and application equipment (e.g., four 40-foot
rows for corn).[29] Include buffer rows or spacing between plots to minimize spray drift.

o Application: Apply all treatments using a calibrated research sprayer. Record all application

details, including date, weather conditions, crop growth stage, and water volume.

o Data Collection (Assessment):

Disease Severity: At regular intervals and at key crop stages, assess disease severity.
This can be done by rating the percentage of leaf area infected, counting the number of
lesions per leaf, or using a standardized disease index.

Phytotoxicity: Observe and record any signs of crop injury, such as stunting, chlorosis, or

necrosis.

Yield and Quality: At harvest, measure marketable yield from the center rows of each plot
to avoid edge effects. Assess crop quality parameters (e.g., fruit size, grade, presence of
blemishes).
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« Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA)
appropriate for an RCBD. Use a mean separation test (e.g., Tukey's HSD) to determine
statistically significant differences between treatment means.
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Workflow for a Fungicide Efficacy Trial.
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Section 6: Resistance Management Strategies

While the risk of resistance to DMDTCs is low, responsible use is still necessary to preserve
their long-term efficacy and that of their tank-mix partners.[3][10]

o Mixtures: DMDTCs are excellent mixing partners for single-site fungicides (e.g., strobilurins,
DMIs). The multi-site action of the DMDTC helps protect the single-site fungicide from the
selection of resistant fungal strains.[3][4]

» Alternation: In a spray program, alternate applications of DMDTCs with fungicides from
different FRAC groups.

e Adherence to Labels: Do not exceed the maximum number of applications or the maximum
rate per season as specified on the product label.[4][26] For example, the Ziram 76DF label
for apples specifies a maximum of 4-7 applications per crop cycle depending on the region.

[4]

Section 7: Safety, Handling, and Environmental
Stewardship

DMDTCs are moderately toxic and require careful handling to minimize exposure to applicators
and the environment.[3][5][30]

Personal Protective Equipment (PPE): The label is the law; always read and follow the specific
PPE requirements for the product being used.[31][32]
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Mixer/Loader Applicator .
PPE Item ] . Rationale
Requirement Requirement
Long-sleeved shirt Long-sleeved shirt Minimizes skin contact
Coveralls and long pants and long pants with dusts and spray
(minimum)[4][5] (minimum)[4][5] mist.[32]
Dermal exposure is
Chemical-resistant ] ] the most common
o Chemical-resistant
Gloves gloves (e.g., nitrile, route; hands are at

rubber)[4][5]

gloves[4][5]

high risk during
handling.[31][32]

Eye Protection

Goggles, face shield,
or safety glasses[4][5]
[33]

Goggles or safety
glasses[4][5]

Protects against
splashes and dust that
can cause irreversible

eye damage.[4][33]

Dust/mist filtering

Recommended,

Prevents inhalation of

dust or spray mist,

Respirator respirator (NIOSH especially in open-cab  which can be fatal or
approved)[4][33] equipment.[34] highly toxic.[4][10][30]
[33]
Shoes plus socks Pant legs should be
Shoes plus socks (minimum); chemical- worn outside boots to
Footwear o .
(minimum)[4][5] resistant boots prevent spray from
recommended[32] entering.[31][35]
First Aid:

« If Inhaled: Move person to fresh air. Call a poison control center or doctor immediately.[6][30]

[33]

 If on Skin: Take off contaminated clothing. Rinse skin immediately with plenty of water for 15-

20 minutes.[6]

o If in Eyes: Hold eye open and rinse slowly and gently with water for 15-20 minutes.[6][30]

© 2025 BenchChem. All rights reserved.

13/19

Tech Support


https://carovail.com/wp-content/uploads/2020/03/Ziram-Label.pdf
https://assets.greenbook.net/14-21-07-25-06-2018-mpAUU006.pdf
https://carovail.com/wp-content/uploads/2020/03/Ziram-Label.pdf
https://assets.greenbook.net/14-21-07-25-06-2018-mpAUU006.pdf
http://apps.msuextension.org/montguide/guide.html?sku=MT202213AG
https://carovail.com/wp-content/uploads/2020/03/Ziram-Label.pdf
https://assets.greenbook.net/14-21-07-25-06-2018-mpAUU006.pdf
https://carovail.com/wp-content/uploads/2020/03/Ziram-Label.pdf
https://assets.greenbook.net/14-21-07-25-06-2018-mpAUU006.pdf
https://hgic.clemson.edu/personal-protective-equipment-ppe-for-homeowner-pesticide-usage/
http://apps.msuextension.org/montguide/guide.html?sku=MT202213AG
https://carovail.com/wp-content/uploads/2020/03/Ziram-Label.pdf
https://assets.greenbook.net/14-21-07-25-06-2018-mpAUU006.pdf
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Ferbam_Granuflo_Fungicide_MSDS1t.pdf
https://carovail.com/wp-content/uploads/2020/03/Ziram-Label.pdf
https://assets.greenbook.net/14-21-07-25-06-2018-mpAUU006.pdf
https://carovail.com/wp-content/uploads/2020/03/Ziram-Label.pdf
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Ferbam_Granuflo_Fungicide_MSDS1t.pdf
https://carovail.com/wp-content/uploads/2020/03/Ziram-Label.pdf
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Ferbam_Granuflo_Fungicide_MSDS1t.pdf
https://pubmed.ncbi.nlm.nih.gov/17555208/
https://carovail.com/wp-content/uploads/2020/03/Ziram-Label.pdf
https://cropprotectionnetwork.org/web-books/fungicide-use-in-field-crops?section=14-fungicide-resistance-action-committee-frac-code
http://cdn.chemservice.com/product/msdsnew/External/English/N-11970%20English%20SDS%20US.pdf
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Ferbam_Granuflo_Fungicide_MSDS1t.pdf
https://carovail.com/wp-content/uploads/2020/03/Ziram-Label.pdf
https://assets.greenbook.net/14-21-07-25-06-2018-mpAUU006.pdf
http://apps.msuextension.org/montguide/guide.html?sku=MT202213AG
https://hgic.clemson.edu/personal-protective-equipment-ppe-for-homeowner-pesticide-usage/
https://ohioline.osu.edu/factsheet/aex-892241
https://www.bartlett.ca/Bartlett/nmb/MSDSLabel.nsf/0/B7F2FA9BC184E2C6852574CD0067CCD6/$file/Ferbam+76WDG+msds+english.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11970%20English%20SDS%20US.pdf
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Ferbam_Granuflo_Fungicide_MSDS1t.pdf
https://www.bartlett.ca/Bartlett/nmb/MSDSLabel.nsf/0/B7F2FA9BC184E2C6852574CD0067CCD6/$file/Ferbam+76WDG+msds+english.pdf
https://www.bartlett.ca/Bartlett/nmb/MSDSLabel.nsf/0/B7F2FA9BC184E2C6852574CD0067CCD6/$file/Ferbam+76WDG+msds+english.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11970%20English%20SDS%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2753861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

« |If Swallowed: Call a poison control center or doctor immediately for treatment advice.[6]
Environmental Precautions:
o DMDTCs are toxic to fish and aquatic invertebrates.[4][5]

» Do not apply directly to water, to areas where surface water is present, or to intertidal areas.

[11[4]
» Do not contaminate water when cleaning equipment or disposing of rinsate.[1][4]

o Create buffer zones around sensitive areas and avoid application when weather conditions
favor spray drift.[4]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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 To cite this document: BenchChem. [Field application of dimethyldithiocarbamate as an
agricultural fungicide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2753861#field-application-of-
dimethyldithiocarbamate-as-an-agricultural-fungicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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